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Compound of Interest

Compound Name: (2-Bromoethyl)cyclopropane

Cat. No.: B145715

An In-depth Technical Guide to the Safe Handling of (2-bromoethyl)cyclopropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key safety and handling precautions for
(2-bromoethyl)cyclopropane (CAS No. 36982-56-6), a versatile reagent used in the synthesis
of various pharmaceutical compounds.[1][2] Adherence to these guidelines is crucial to ensure
the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

(2-bromoethyl)cyclopropane is a colorless oil with a molecular formula of C5H9Br and a
molecular weight of approximately 149.03 g/mol .[1][3] A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Source
CAS Number 36982-56-6 [3]
Molecular Formula C5H9Br [3]
Molecular Weight 149.03 g/mol [3]
Appearance Colourless Oil [1]
Density 1.433 + 0.06 g/cm3 (at 20°C) [1]
Boiling Point 105-129 °C [1114]
Flash Point 39.2+13.6°C [11[3]
Vapor Density 4.66 (Air=1) [4]

Vapor Pressure

19.8 + 0.2 mmHg (at 25°C)

[1]

Refractive Index

1.506

[1]

Hazard Identification and GHS Classification

(2-bromoethyl)cyclopropane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3] Its primary hazards

include flammability and irritation to the skin, eyes, and respiratory tract.[3][4]
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Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize the risks associated with (2-
bromoethyl)cyclopropane.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical. The following PPE
should be worn when handling this chemical:

o Eye Protection: Chemical safety goggles or glasses with side-shields conforming to NIOSH
(US) or EN 166 (EU) standards are mandatory.[4]

» Hand Protection: Handle with chemical-resistant gloves. Dispose of contaminated gloves
after use in accordance with good laboratory practices.[4]

» Skin and Body Protection: Wear impervious clothing and ensure that safety showers and
eyewash stations are readily accessible.[4][5]
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e Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[4][6] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[6][7]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[4][7]

Avoid inhalation of vapor or mist.[4]

Keep away from sources of ignition, including heat, sparks, and open flames. No smoking.[4]

Use spark-proof tools and explosion-proof equipment.[8]

Ground and bond containers when transferring material to prevent static discharge.[8]

Storage Conditions

o Store in a cool, refrigerated, and well-ventilated place.[4]
o Keep containers tightly closed in a dry area.[6][9]
» Protect from heat and ignition sources.[4]

« Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In the event of exposure, immediate action is necessary.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4][8]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing and shoes. Consult a

physician.[4][8]

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[4]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4][8]

Accidental Release and Disposal
Accidental Release Measures

D

Ensure adequate ventilation and remove all sources of ignition.[4]

Use personal protective equipment.[4]

Prevent product from entering drains.[4]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and dispose of as hazardous waste.[4]

Keep in suitable, closed containers for disposal.[4]

isposal Considerations

Dispose of this chemical and its container to an approved waste disposal plant.[7]

Offer surplus and non-recyclable solutions to a licensed disposal company.[9]
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Stability and Reactivity

(2-bromoethyl)cyclopropane is stable under recommended storage conditions.[4] It is
incompatible with strong oxidizing agents and strong bases.[4][7] Hazardous decomposition
products formed under fire conditions include carbon oxides and hydrogen bromide gas.[4]

Visualizations
Hazard Mitigation Workflow
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Caption: A logical workflow for mitigating hazards associated with (2-
bromoethyl)cyclopropane.

GHS Hazard and Precautionary Relationship
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Caption: Relationship between GHS hazards and key precautionary statements for (2-
bromoethyl)cyclopropane.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b145715?utm_src=pdf-body-img
https://www.benchchem.com/product/b145715?utm_src=pdf-body
https://www.benchchem.com/product/b145715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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